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Compound of Interest

Compound Name: 7-Methyldecanoyl-CoA

Cat. No.: B15598062 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction: 7-Methyldecanoyl-CoA is a branched-chain acyl-coenzyme A (acyl-CoA)

molecule. Acyl-CoAs are central metabolites in numerous cellular processes, including fatty

acid metabolism, energy production, and the biosynthesis of complex lipids. Branched-chain

fatty acids and their CoA derivatives play significant roles in cellular signaling and have been

implicated in various physiological and pathological states. This technical guide provides a

detailed overview of the available physicochemical properties, potential metabolic context, and

analytical methodologies relevant to 7-Methyldecanoyl-CoA.

Physicochemical Properties
Quantitative data for 7-Methyldecanoyl-CoA is limited. The following table summarizes known

values and includes estimates based on structurally similar acyl-CoA compounds. These

estimates should be used as a guideline and are not experimentally determined values for 7-
Methyldecanoyl-CoA.
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Property Value Source/Basis for Estimate

Molecular Formula C₃₂H₅₆N₇O₁₇P₃S

Molecular Weight 935.81 g/mol

Melting Point Not available

Data for related long-chain

acyl-CoAs suggests they are

solids at room temperature.

Boiling Point Not available

Acyl-CoAs are generally not

characterized by boiling points

due to their high molecular

weight and thermal instability.

Solubility
Soluble in water and polar

organic solvents

Based on the properties of

other acyl-CoAs which are

soluble in aqueous solutions

and solvents like methanol.[1]

pKa Not available

The molecule contains multiple

acidic phosphate groups,

suggesting a low overall pKa.

Metabolic Context of Branched-Chain Acyl-CoAs
7-Methyldecanoyl-CoA is a derivative of a branched-chain fatty acid. The metabolism of

branched-chain fatty acids is intertwined with the catabolism of branched-chain amino acids

(BCAAs) such as valine, leucine, and isoleucine. These amino acids can be converted into

branched-chain α-keto acids, which are then oxidatively decarboxylated to form branched-

chain acyl-CoAs. These acyl-CoAs can then enter various metabolic pathways, including the

Krebs cycle or be used for the synthesis of more complex lipids.

The diagram below illustrates a generalized pathway for the metabolism of branched-chain

fatty acids, indicating the potential position of 7-Methyldecanoyl-CoA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [7-Methyldecanoyl-CoA: A Comprehensive Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15598062#physicochemical-properties-of-7-
methyldecanoyl-coa]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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